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Compound of Interest

Compound Name: D-Ribose-13C

Cat. No.: B119403

Essential Safety and Handling of D-Ribose-13C

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This guide provides essential, immediate safety
and logistical information for D-Ribose-13C, a stable isotope-labeled sugar crucial in various
research applications. Adherence to these procedures will minimize risk and ensure a safe
laboratory environment.

D-Ribose-13C is a non-radioactive, stable isotope-labeled compound. Therefore, the primary
safety concerns are associated with the chemical properties of D-ribose itself, which is
considered to have low toxicity. However, as with any chemical, appropriate personal protective
equipment (PPE) and handling procedures are necessary to mitigate any potential hazards,
such as irritation upon contact or inhalation of dust particles.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
D-Ribose-13C.
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PPE Category

Recommended Equipment

Eye Protection

Safety glasses with side shields or goggles are
required to prevent eye contact with dust
particles. A face shield may be necessary for

operations with a higher risk of splashing.

Hand Protection

Chemical-resistant gloves (e.qg., nitrile) should

be worn to prevent skin contact.

Body Protection

A standard laboratory coat or protective clothing
is recommended to prevent contamination of

personal clothing.

Respiratory Protection

Under normal use conditions with adequate
ventilation, respiratory protection is not typically
required. If dust is generated, a NIOSH/CEN

approved respirator should be used.[1]

Operational Plan for Handling D-Ribose-13C

This step-by-step plan outlines the safe handling of D-Ribose-13C from receipt to disposal.
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Step Procedure
Upon receipt, inspect the container for any
o damage. Store the container in a cool, dry, and
1. Receiving

well-ventilated area away from light and

moisture.[1]

2. Preparation

Before handling, ensure the work area is clean
and all necessary PPE is donned. If there is a
potential for dust formation, work in a fume hood

or a well-ventilated area.[1]

3. Handling

Avoid direct contact with the skin, eyes, and
clothing.[2] Minimize the creation of dust. In
case of accidental contact, follow the first-aid
measures outlined in the Safety Data Sheet
(SDS).[1]

4. Storage

Keep the container tightly closed when not in
use. Store at room temperature.[1] As a stable
isotope-labeled compound, no special storage
conditions beyond those for the unlabeled

material are necessary.[3]

5. Spills

In the event of a spill, avoid dust formation.[1]
Mechanically sweep or shovel the material into
a suitable container for disposal.[1] Ensure the
area is thoroughly cleaned after the spill is

contained.

Disposal Plan

Proper disposal of D-Ribose-13C and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.
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Waste Type

Disposal Procedure

Unused Product

Dispose of as unused product.[1] Offer surplus
and non-recyclable solutions to a licensed
disposal company.[1] Do not mix with other

waste.

Contaminated Materials

Any materials that have come into contact with
D-Ribose-13C (e.qg., gloves, weighing paper,
containers) should be disposed of in accordance
with federal, state, and local environmental

control regulations.[1]

Empty Containers

Handle uncleaned containers as you would the

product itself.

Experimental Workflow for Safe Handling

The following diagram illustrates the logical flow of procedures for safely handling D-Ribose-

13C in a laboratory setting.
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1. Preparation
- Don PPE
- Prepare work area

l

2. Handling
- Weigh/measure in ventilated area
- Avoid dust generation

l

3. Experimentation
- Follow protocol
- Minimize exposure

l

4. Decontamination
- Clean work surfaces
- Decontaminate equipment

l

5. Waste Disposal
- Segregate waste
- Dispose of according to regulations

l

6. Post-Handling
- Remove PPE
- Wash hands

Click to download full resolution via product page

Caption: Workflow for the safe handling of D-Ribose-13C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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d-ribose-13c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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